Polychlorinated biphenyls

Polychlorinated biphenyls (PCBs) are a group of organic compounds composed of chlorine atoms substituted at various positions on the biphenyl molecule. These substances were widely used in industry due to their thermal stability, dielectric properties, and low flammability. Historically, PCBs found applications in electrical equipment such as transformers, capacitors, and circuit breakers, as well as in heat transfer fluids, carbonless copy paper, and paint additives. PCBs are known for their persistence in the environment and bioaccumulation potential, leading to significant ecological and health concerns. Due to these hazards, production of PCBs was banned in many countries by the 1970s through regulations such as the U.S. Clean Air Act Amendments of 1976 and the Stockholm Convention on Persistent Organic Pollutants. Despite their harmful effects, residual PCBs remain a significant environmental issue requiring ongoing remediation efforts to protect ecosystems and public health. Modern alternatives are now widely used in various industrial applications to mitigate these risks.
Polychlorinated biphenyls
  • Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals
    Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
  • 5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals
    5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
  • Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals
    Vitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
  • The Role of Phenoxyethanol in Modern Biopharmaceuticals
    The Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
  • Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia
    Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...